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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals Topic:

Perfluorodecyl Bromide Safety Data Sheet (SDS) Information

This document provides a comprehensive overview of the safety information for

perfluorodecyl bromide (CAS No. 307-43-7). Due to a scarcity of detailed experimental data

for this specific compound, this guide incorporates hazard information from structurally similar

perfluoroalkyl bromides, such as perfluorooctyl bromide and perfluorododecyl bromide, to

present a robust safety profile. The consistent hazard classifications across these analogues

provide a reliable basis for risk assessment and the implementation of appropriate safety

protocols.

Substance Identification and Properties
Perfluorodecyl bromide is a fully fluorinated alkyl bromide. The chemical identity and key

physical properties, including data from close structural analogues for reference, are

summarized below.

Table 1: Chemical Identifiers for Perfluorodecyl Bromide
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Identifier Value

Chemical Name

1-Bromo-
1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-
heneicosafluorodecane

Synonyms
1-Bromoperfluorodecane, Perfluorodecyl

bromide

CAS Number 307-43-7[1][2]

Molecular Formula C10BrF21[2]

| Molecular Mass | 598.98 g/mol [2] |

Table 2: Physical and Chemical Properties Note: Data for specific isomers or related

compounds are indicated where applicable.

Property Value Source Compound

Physical State Solid / Liquid Varies by chain length

Boiling Point 142 °C (lit.) Perfluorooctyl bromide (C8)[3]

Melting Point 87 - 88 °C
Perfluorododecyl bromide

(C12)[4]

Density 1.93 g/mL at 25 °C (lit.) Perfluorooctyl bromide (C8)[3]

Refractive Index n20/D 1.305 (lit.) Perfluorooctyl bromide (C8)[3]

Water Solubility Insoluble Perfluorooctyl bromide (C8)[5]

Vapor Pressure 5.9 mbar @ 20 °C Perfluorooctyl bromide (C8)[5]

Stability
Stable under normal handling

and storage conditions.[4]
General

Incompatible Materials Strong oxidizing agents.[4] General

Hazard Identification and Classification
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Safety data sheets for perfluoroalkyl bromides, including C8 and C12 analogues, consistently

report the same hazard classifications under the Globally Harmonized System (GHS).[3][4][5]

This consistency suggests that perfluorodecyl bromide presents similar hazards.

Table 3: GHS Hazard Classification Summary

Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 2
H315: Causes skin
irritation[4][5]

Serious Eye Damage / Eye

Irritation
2 / 2A

H319: Causes serious eye

irritation[4][5]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation[4]

[5] |

Hazard Pictogram:

GHS07 (Exclamation Mark)[4]

Signal Word:

Warning[3][4]

Precautionary Statements (P-Statements):

Prevention: P261 (Avoid breathing dust/mist), P264 (Wash skin thoroughly after handling),

P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye

protection/face protection).[4]

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air

and keep comfortable for breathing), P312 (Call a POISON CENTER/doctor if you feel

unwell).
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Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Experimental Protocols for Hazard Assessment
The GHS classifications are determined by standardized experimental protocols, typically

following OECD (Organisation for Economic Co-operation and Development) Guidelines for the

Testing of Chemicals. Below are summaries of the methodologies relevant to the identified

hazards.

Acute Dermal Irritation/Corrosion (OECD Guideline 404) This test evaluates the potential of a

substance to cause skin irritation.

Test System: Typically conducted on healthy young adult albino rabbits.

Procedure: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a shaved

patch of skin on the animal. The patch is covered with a gauze pad and tape for a 4-hour

exposure period.

Observation: After the exposure period, the patch is removed, and the skin is evaluated for

signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and

72 hours).

Classification: The severity and reversibility of the skin reactions are scored. A mean score of

≥ 2.3 but < 4.0 for erythema/edema leads to a "Category 2: Irritant" classification.

Acute Eye Irritation/Corrosion (OECD Guideline 405) This test assesses the potential of a

substance to cause serious eye damage or irritation.

Test System: Conducted using healthy young adult albino rabbits.

Procedure: A small amount (0.1 mL or 0.1 g) of the test substance is instilled into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

prescribed intervals after instillation (e.g., 1, 24, 48, and 72 hours).

Classification: Effects are scored based on their severity, persistence, and reversibility.

Substances that cause reversible eye irritation within 21 days are classified as "Category 2A:

Irritant".

Acute Inhalation Toxicity (OECD Guideline 403) This test determines the toxicity of a substance

upon inhalation and identifies potential respiratory tract irritation.

Test System: Typically performed on rats.

Procedure: Animals are exposed to the test substance (as a gas, vapor, or aerosol) in an

inhalation chamber for a defined period (usually 4 hours). Multiple concentration groups are

tested.

Observation: Animals are observed for signs of toxicity during and after exposure for up to 14

days. Observations include changes in breathing, clinical signs, and mortality. For respiratory

irritation (STOT SE 3), signs such as labored breathing, nasal discharge, and

histopathological evidence of irritation in the respiratory tract are key endpoints.

Classification: If the substance causes transient respiratory irritation, it is classified as "STOT

SE Category 3".

Visualization of Safety Workflow
The following diagram illustrates the logical workflow from the identification of hazards in the

Safety Data Sheet to the implementation of necessary control measures in a laboratory setting.
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Caption: Hazard communication and risk management workflow for perfluorodecyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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